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Compound of Interest

Compound Name: Smyrindiol

CAS No.: 87725-60-8

Cat. No.: B15576944

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed account of the asymmetric total synthesis of smyrindiol, a
naturally occurring dihydrofuranocoumarin. The protocol is based on the first organocatalytic

asymmetric synthesis developed by Enders et al., which employs an (S)-proline catalyzed

enantioselective intramolecular aldol reaction as the key step.[1][2][3][4] This method allows for

the efficient and highly stereoselective production of smyrindiol, a compound noted for its

antifungal and antibacterial properties.[1][3]

The synthesis commences with commercially available 2,4-dihydroxybenzaldehyde and

proceeds through 15 steps to yield the final product with excellent stereoselectivity (99%

diastereomeric excess and 99% enantiomeric excess) and a 6.3% overall yield.[1][3]

Quantitative Data Summary
The following table summarizes the key quantitative data for the asymmetric total synthesis of

smyrindiol.
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Step Reaction Product Yield (%) de (%) ee (%)

1

Iodination of

2,4-

dihydroxyben

zaldehyde

10 56 - -

2
Allylation of

diol 10
11 - - -

3

Selective

deallylation of

11

12
92 (over 2

steps)
- -

4

Alkylation

with 2-

methoxyallyl

bromide

Intermediate - - -

5

Hydrolysis to

O-

acetonylaldeh

yde

13 - - -

6

(S)-proline

catalyzed

intramolecula

r aldol

reaction

14 71 99 99

7
Reduction of

the ketone
15 87 - -

8

Acetonide

protection of

the diol

16 66 - -

9

Deprotection

of the allyl

ether

17 91 - -
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10

TBS

protection of

the phenol

18 95 - -

11
Sonogashira

coupling
19 85 - -

12
TBS

deprotection
20 98 - -

13 Esterification 5 81 - -

14

Lindlar

reduction and

lactonization

21 75 - -

15
Acetonide

deprotection
Smyrindiol (1) 95 - -

Overall Yield 6.3

Experimental Protocols
The following are detailed methodologies for the key experiments in the asymmetric total

synthesis of smyrindiol.

Key Step: (S)-Proline Catalyzed Enantioselective
Intramolecular Aldol Reaction
This crucial step establishes the stereochemistry of the final product with high efficiency.

Procedure for the synthesis of compound 14:

Dissolve the O-acetonyl-salicylaldehyde derivative 13 in dry DMSO.

Add (S)-proline (40 mol%) to the solution.

Stir the reaction mixture at room temperature for the time specified in the detailed protocol

(typically several hours to days), monitoring the reaction progress by TLC.
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Upon completion, quench the reaction by adding water.

Extract the aqueous phase with an appropriate organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford the aldol product

14.

Visualizations
Asymmetric Total Synthesis Workflow
The following diagram illustrates the overall synthetic route from 2,4-dihydroxybenzaldehyde to

smyrindiol.
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Caption: Overall workflow for the asymmetric total synthesis of Smyrindiol.
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Biological Activity of Smyrindiol
Smyrindiol has been reported to exhibit biological activity against certain pathogens.

Smyrindiol

Biological Activity

Antifungal Effects Antibacterial Effects

Click to download full resolution via product page

Caption: Reported biological activities of Smyrindiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15576944/docs#asymmetric-total-synthesis-of-
smyrindiol-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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